Cas no 216444-00-7 (methyl 6-ethynylpyridine-3-carboxylate)

methyl 6-ethynylpyridine-3-carboxylate Properties

Names and Identifiers

• 6-ethynyl-3-Pyridinecarboxylic acid methyl ester
• Methyl 6-ethynylnicotinate
• methyl 6-ethynylpyridine-3-carboxylate
• FRIWHMYAJZHCGW-UHFFFAOYSA-N
• AK151766
• 3-Pyridinecarboxylic acid, 6-ethynyl-, methyl ester
• SCHEMBL4550568
• MFCD16988751
• methyl6-ethynylnicotinate
• DTXSID90622639
• DB-320071
• 216444-00-7
• DS-9633
• CS-0043883
• A911399
• F19828
• Z1122484055
• AKOS024259464
• EN300-1697863
• +Expand

• MDL： MFCD16988751
• InChIKey： FRIWHMYAJZHCGW-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c1-3-8-5-4-7(6-10-8)9(11)12-2/h1,4-6H,2H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])N=C(C#C[H])C([H])=C1[H])=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.047678466g/mol
• Heavy Atom Count: 12
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 39.2

Experimental Properties

• Boiling Point: 249.7±25.0°C at 760 mmHg